![molecular formula C7H12ClN3O B3174229 [2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride CAS No. 952233-49-7](/img/structure/B3174229.png)
[2-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
Cat. No. B3174229
Key on ui cas rn:
952233-49-7
M. Wt: 189.64
InChI Key: XHKLKJBMAKRYHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07517995B2
Procedure details
4.00 g (15.79 mmol) tert-butyl[2-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate are placed in 40 ml dichloromethane, 80 ml 1 molar ethereal hydrochloric acid are added. The reaction mixture is stirred for 3 hours at reflux temperature and 72 hours at ambient temperature, then evaporated down. The residue is dissolved in acetone, mixed with diethyl ether and suction filtered.
Name
tert-butyl[2-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate
Quantity
4 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C(OC(=O)[NH:7][CH2:8][CH2:9][C:10]1[O:14][N:13]=[C:12]([CH:15]2[CH2:17][CH2:16]2)[N:11]=1)(C)(C)C.[ClH:19]>ClCCl>[ClH:19].[CH:15]1([C:12]2[N:11]=[C:10]([CH2:9][CH2:8][NH2:7])[O:14][N:13]=2)[CH2:17][CH2:16]1 |f:3.4|
|
Inputs
Step One
|
Name
|
tert-butyl[2-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate
|
|
Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NCCC1=NC(=NO1)C1CC1)=O
|
Step Two
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture is stirred for 3 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated down
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The residue is dissolved in acetone
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixed with diethyl ether and suction
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.C1(CC1)C1=NOC(=N1)CCN
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
